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Compound of Interest

Compound Name:
4-Bromo-2,6-

bis(bromomethyl)pyridine

Cat. No.: B173608 Get Quote

Essential Safety and Handling Guide for 4-
Bromo-2,6-bis(bromomethyl)pyridine
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 4-Bromo-2,6-
bis(bromomethyl)pyridine (CAS No. 106967-42-4). Adherence to these procedures is

essential for ensuring laboratory safety and minimizing risk. This compound is a brominated

pyridine derivative and should be handled with extreme caution due to its potential hazards.

Hazard Identification and Personal Protective
Equipment (PPE)
While specific toxicity data for 4-Bromo-2,6-bis(bromomethyl)pyridine is limited, structurally

similar compounds are known to be corrosive, irritants, and lachrymators (substances that

cause tearing). Therefore, a stringent approach to personal protection is mandatory.

Recommended Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b173608?utm_src=pdf-interest
https://www.benchchem.com/product/b173608?utm_src=pdf-body
https://www.benchchem.com/product/b173608?utm_src=pdf-body
https://www.benchchem.com/product/b173608?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b173608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields (conforming

to EN 166 (EU) or NIOSH

(US)). A face shield is also

recommended.

Protects against dust,

splashes, and vapors which

can cause severe eye irritation

or damage.[1][2]

Skin Protection

Fire/flame resistant and

impervious clothing. Chemical-

resistant gloves (e.g.,

Neoprene, inspect before use).

A lab coat, boots, and

additional protective clothing

as needed.[1][2][3]

Prevents skin contact which

can cause severe burns and

irritation.[4] Contaminated

clothing should be removed

immediately and washed

before reuse.[3]

Respiratory Protection

Use a full-face respirator if

exposure limits are exceeded,

or if irritation is experienced. A

NIOSH/MSHA approved

respirator is recommended.

Protects against inhalation of

dust or vapors which may

cause respiratory irritation.[1]

[2][4]

Operational Plan: Safe Handling and Storage
Proper handling and storage are critical to prevent exposure and maintain the integrity of the

chemical.

Handling Procedures:

Ventilation: Always handle in a well-ventilated area, preferably within a chemical fume hood.

[4][5]

Avoid Contact: Prevent all contact with skin and eyes. Avoid breathing dust, mists, or vapors.

[2][5]

Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after

handling.[6]
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Equipment: Use non-sparking tools to prevent ignition sources.[2][5]

Storage Procedures:

Container: Keep the container tightly closed and store in a dry, cool, and well-ventilated

place.[3][4]

Incompatibilities: Store away from strong oxidizing agents and strong bases.[4]

Atmosphere: For some brominated pyridines, storage under an inert atmosphere is

recommended.[4] 3-bromopyridine is noted to be light and air-sensitive and should be stored

in an airtight, amber-colored glass bottle under an inert gas.[7]

Emergency Procedures
Immediate and appropriate action is crucial in the event of accidental exposure.

First-Aid Measures
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Exposure Route First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration (do not use mouth-to-

mouth). Seek immediate medical attention.[2][4]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek immediate

medical attention.[2][4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.

Remove contact lenses if present and easy to

do so. Seek immediate medical attention.[4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[4]

Disposal Plan
Proper disposal of 4-Bromo-2,6-bis(bromomethyl)pyridine and its waste is imperative to

prevent environmental contamination.

Waste Disposal Protocol
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Waste Type Disposal Method

Unused/Surplus Chemical

Dispose of at a licensed chemical destruction

plant or through controlled incineration with flue

gas scrubbing. Do not discharge to sewer

systems.[8]

Contaminated Materials (e.g., PPE, containers)

Collect and seal in a suitable, labeled container

for disposal. Follow local, state, and federal

regulations for hazardous waste disposal.

Spills

For small spills, use a shovel to place the

material into a waste disposal container. For

larger spills, use inert absorbent material (e.g.,

sand, vermiculite).[3][6] Prevent entry into

waterways.[6]

Workflow for Safe Handling and Disposal
The following diagram illustrates the key steps for safely handling and disposing of 4-Bromo-
2,6-bis(bromomethyl)pyridine.
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Safe Handling and Disposal Workflow for 4-Bromo-2,6-bis(bromomethyl)pyridine
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Caption: Workflow for the safe handling of 4-Bromo-2,6-bis(bromomethyl)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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